Cas no 21994-20-7 (2-Bromo-1-cyclopropylethanol)

• Product Name: 2-Bromo-1-cyclopropylethanol
• CAS No: 21994-20-7
• MF: C₅H₉BrO
• MW: 165.028361082077
• MDL: MFCD09908100
• CID: 4641917
• PubChem ID: 55266320
• Update Time: 2025-06-12

2-Bromo-1-cyclopropylethanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-cyclopropylethanol

• MDL： MFCD09908100
• Inchi： 1S/C5H9BrO/c6-3-5(7)4-1-2-4/h4-5,7H,1-3H2
• InChI Key： YOMSZYTYIYJBSC-UHFFFAOYSA-N
• SMILES： C1(C(CBr)O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Bromohydrins

Additional information on 2-Bromo-1-cyclopropylethanol

Introduction to 2-Bromo-1-cyclopropylethanol (CAS No. 21994-20-7)

2-Bromo-1-cyclopropylethanol (CAS No. 21994-20-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure, offers a wide range of applications, from synthetic intermediates to potential therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 2-Bromo-1-cyclopropylethanol.

Chemical Properties

2-Bromo-1-cyclopropylethanol is a colorless liquid with a molecular formula of C₅H₉BrO and a molecular weight of 167.03 g/mol. The compound features a bromine atom attached to a cyclopropyl group and an ethanol moiety, which contributes to its unique reactivity and stability. The presence of the bromine atom makes it an excellent leaving group in various substitution reactions, while the hydroxyl group can participate in nucleophilic addition and elimination processes.

The physical properties of 2-Bromo-1-cyclopropylethanol include a boiling point of approximately 135°C at 760 mmHg and a density of 1.46 g/cm³ at 25°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for use in both aqueous and organic reaction media.

Synthesis Methods

The synthesis of 2-Bromo-1-cyclopropylethanol can be achieved through several routes, each with its own advantages and limitations. One common method involves the bromination of cyclopropylacetaldehyde followed by reduction to the corresponding alcohol. This process typically uses bromine or N-bromosuccinimide (NBS) as the brominating agent and sodium borohydride (NaBH₄) or hydrogen gas (H₂) as the reducing agent.

An alternative approach involves the reaction of cyclopropylmethyl Grignard reagent with ethylene oxide under controlled conditions. This method provides high yields and excellent regioselectivity, making it particularly useful for large-scale production.

Biological Activities

2-Bromo-1-cyclopropylethanol has been studied for its potential biological activities, including antimicrobial and anticancer properties. Recent research has shown that this compound exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. Studies have also demonstrated its ability to inhibit the growth of various cancer cell lines, suggesting its potential as a lead compound for drug development.

In addition to its direct biological effects, 2-Bromo-1-cyclopropylethanol can serve as a valuable intermediate in the synthesis of more complex bioactive molecules. For example, it has been used as a building block in the preparation of novel antiviral agents and anti-inflammatory drugs.

Recent Research Advancements

The ongoing research on 2-Bromo-1-cyclopropylethanol continues to uncover new applications and insights into its behavior. A study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are important targets in cancer therapy.

Anther notable advancement involves the development of green synthesis methods for producing 2-Bromo-1-cyclopropylethanol. Researchers at the University of California have successfully synthesized this compound using environmentally friendly catalysts and solvents, reducing the environmental impact associated with traditional synthetic routes.

In conclusion, 2-Bromo-1-cyclopropylethanol (CAS No. 21994-20-7) is a multifaceted compound with diverse applications in chemical synthesis and biological research. Its unique chemical properties make it an attractive candidate for further exploration in drug discovery and development. As research continues to advance, it is likely that new uses and benefits will be discovered, further solidifying its importance in the scientific community.